Cas no 2580294-92-2 (tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate)

• Product Name: tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate
• CAS No: 2580294-92-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5662055
• PubChem ID: 165895418
• Update Time: 2025-10-29

tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate

• Inchi： 1S/C12H21NO2/c1-12(2,3)15-11(14)10-6-4-8-13-9-5-7-10/h6,13H,4-5,7-9H2,1-3H3/b10-6+
• InChI Key： JQANRUMKQLYRAT-UXBLZVDNSA-N
• SMILES： O(C(C1=CCCNCCC1)=O)C(C)(C)C |t:2|

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate

Exploring the Versatile Applications of tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate (CAS No. 2580294-92-2) in Modern Chemistry

The compound tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate (CAS No. 2580294-92-2) has garnered significant attention in the field of organic chemistry due to its unique structural features and potential applications. This eight-membered heterocyclic compound, characterized by its azocine core and tert-butyl carboxylate functional group, serves as a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its role in drug discovery, where its conformational flexibility and ability to act as a scaffold for pharmacophores make it a promising candidate for the development of novel therapeutics.

In recent years, the demand for tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate has surged, driven by its utility in peptide mimetics and macrocyclic compounds. The compound's ability to mimic peptide backbones while offering enhanced metabolic stability has made it a focal point in the design of bioactive molecules. This aligns with the growing trend in pharmaceutical research towards targeted drug delivery and personalized medicine, where precise molecular interactions are crucial. Additionally, its application in catalysis and material science highlights its versatility beyond traditional medicinal chemistry.

One of the most frequently asked questions about CAS No. 2580294-92-2 revolves around its synthesis and purification methods. The compound is typically prepared through ring-closing metathesis or multicomponent reactions, with the tert-butyl ester group providing steric protection during subsequent transformations. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, which are critical for accelerating drug discovery pipelines. Furthermore, its compatibility with green chemistry principles, such as reduced solvent use and lower energy consumption, aligns with the industry's shift towards sustainable practices.

The azocine ring system in tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate also offers intriguing possibilities in computational chemistry and molecular modeling. Researchers leverage its conformational diversity to study ligand-receptor interactions and protein folding, addressing key challenges in structural biology. This has become increasingly relevant with the rise of AI-driven drug design, where accurate molecular representations are essential for predicting binding affinities and optimizing lead compounds.

Another area of interest is the compound's potential in agrochemical research. Its structural motifs are being explored for the development of next-generation pesticides and plant growth regulators, addressing global concerns about food security and sustainable agriculture. The tert-butyl group, in particular, enhances the lipophilicity of derivatives, improving their uptake and translocation in plant systems. This application ties into broader discussions about environmental impact and the need for eco-friendly alternatives in crop protection.

In conclusion, tert-butyl (4E)-1,2,3,6,7,8-hexahydroazocine-5-carboxylate (CAS No. 2580294-92-2) represents a multifaceted tool in modern chemical research. Its applications span pharmaceuticals, materials science, and agriculture, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the demand for specialty chemicals grows, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in science and technology.